Cas no 28469-73-0 (p-Phenolsulfonic Acid Sodium Salt)

• Product name: p-Phenolsulfonic Acid Sodium Salt
• CAS No: 28469-73-0
• MF: C₆H₇NaO₅S
• MW: 214.171551942825
• CID: 88773
• PubChem ID: 45157459

p-Phenolsulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• p-Phenolsulfonic Acid Sodium Salt
• SODIUM 4-HYDROXYBENZENESULFONATE HYDRATE
• sodium p-hydroxybenzenesulphonate
• 4-HYDROXYBENZENESULFONIC ACID SODIUM SALT HYDRATE
• 4-PHENOLSULFONIC ACID SODIUM
• 4-Hydroxybenzenesulfonic acid
• sodium,(1:x) salt
• Anhydrous sodium p-hydroxybenzenesulfonate
• 116277-97-5
• Sodium4-hydroxybenzenesulfonatehydrate
• 4-Hydroxybenzenesulfonic acidsodium salt
• Phenol-4-sulfonic acidsodium saltdihydrate
• 28469-73-0
• sodium;4-hydroxybenzenesulfonate;hydrate
• AKOS015904180

• Inchi： InChI=1S/C6H6O4S.Na.H2O.H/c7-5-1-3-6(4-2-5)11(8,9)10;;;/h1-4,7H,(H,8,9,10);;1H2;/p-1
• InChI Key： SXUGETNWMLMWPP-UHFFFAOYSA-M
• SMILES： OC1=CC=C(S([O-])(=O)=O)C=C1.[NaH].O

Computed Properties

• Exact Mass: 213.99100
• Monoisotopic Mass: 213.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.574
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 95.04000
• LogP: 1.31280

p-Phenolsulfonic Acid Sodium Salt Security Information

p-Phenolsulfonic Acid Sodium Salt Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on p-Phenolsulfonic Acid Sodium Salt

Comprehensive Guide to p-Phenolsulfonic Acid Sodium Salt (CAS No. 28469-73-0): Properties, Applications, and Industry Insights

p-Phenolsulfonic Acid Sodium Salt (CAS No. 28469-73-0), also known as Sodium p-Phenolsulfonate, is a versatile organic compound widely used in industrial and research applications. This sodium salt derivative of p-phenolsulfonic acid exhibits excellent water solubility, making it a preferred choice in formulations requiring high stability and reactivity. Its molecular structure combines a phenolic ring with a sulfonate group, enabling unique chemical properties that cater to diverse sectors, including pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the demand for p-Phenolsulfonic Acid Sodium Salt has surged due to its role as an intermediate in synthesizing dyes, surfactants, and corrosion inhibitors. Researchers and manufacturers frequently search for "p-Phenolsulfonic Acid Sodium Salt uses" or "CAS 28469-73-0 suppliers," reflecting its growing industrial relevance. The compound’s compatibility with aqueous systems and its ability to act as a buffering agent further enhance its appeal in eco-friendly formulations, aligning with the global shift toward sustainable chemistry.

One of the key advantages of Sodium p-Phenolsulfonate is its stability under varying pH conditions, which makes it suitable for applications in detergent formulations and water treatment processes. Industry professionals often inquire about "p-Phenolsulfonic Acid Sodium Salt solubility" or "thermal stability of CAS 28469-73-0," highlighting the need for detailed technical data. Studies confirm its efficacy as a dispersant in nanoparticle synthesis, a topic gaining traction in nanotechnology forums.

The synthesis of p-Phenolsulfonic Acid Sodium Salt typically involves sulfonation of phenol followed by neutralization with sodium hydroxide. This process ensures high purity and yield, critical for pharmaceutical-grade applications. Searches like "how to synthesize p-Phenolsulfonic Acid Sodium Salt" or "CAS 28469-73-0 synthesis protocol" are common among chemists optimizing production workflows. Recent advancements in green chemistry have also explored enzymatic routes to reduce environmental impact.

In the pharmaceutical industry, CAS No. 28469-73-0 serves as a building block for antiseptics and preservatives. Its antimicrobial properties are leveraged in topical formulations, addressing the rising demand for "p-Phenolsulfonic Acid Sodium Salt in healthcare." Regulatory compliance, such as REACH and FDA approvals, is another hot topic, with users seeking "p-Phenolsulfonic Acid Sodium Salt safety data" to ensure adherence to global standards.

From an SEO perspective, long-tail keywords like "buy p-Phenolsulfonic Acid Sodium Salt online" or "CAS 28469-73-0 technical specifications" dominate search queries, reflecting commercial and academic interest. Suppliers are increasingly providing detailed COAs (Certificates of Analysis) and MSDS to meet buyer expectations. Additionally, the compound’s role in "green chemistry initiatives" has sparked discussions on platforms like ResearchGate and LinkedIn.

Looking ahead, innovations in catalytic applications and biodegradable formulations are expected to drive further research into p-Phenolsulfonic Acid Sodium Salt. As industries prioritize sustainability, this compound’s low toxicity and multifunctionality position it as a valuable asset. For those exploring "alternatives to traditional sulfonates," CAS 28469-73-0 offers a compelling solution with proven performance metrics.